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Abstract

Imazaquin is a selective, broad-spectrum imidazolinone herbicide discovered and developed

by American Cyanamid in the 1970s.[1] It functions as a potent and specific inhibitor of the

enzyme acetohydroxyacid synthase (AHAS), a critical component in the biosynthetic pathway

of branched-chain amino acids in plants.[1][2][3][4] This inhibition leads to a cessation of

growth and eventual death in susceptible weed species. This technical guide provides a

comprehensive overview of the discovery, chemical synthesis, mechanism of action, and key

experimental protocols related to imazaquin. Quantitative data on its physicochemical

properties, toxicology, and environmental fate are summarized for researchers, scientists, and

professionals in agricultural and drug development fields.

Discovery and Development
The development of imazaquin is a landmark in herbicide science, originating from a dedicated

research program at American Cyanamid's Agricultural Research Division during the 1970s.

1.1 The Imidazolinone Class

The journey began not with a direct search for a herbicide, but from screening compounds with

different biological activities. The initial lead molecule was a simple phthalimide. Researchers

observed that a derivative of this molecule exhibited modest plant growth inhibition. This finding

prompted an optimization program to enhance the phytotoxic activity.
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1.2 From Lead Compound to Imazaquin

Through systematic chemical modification, a tricyclic compound was synthesized that showed

significant broad-spectrum herbicidal activity. Further exploration of this chemical scaffold led to

the creation of the imidazolinone ring structure, which is the core of this entire class of

herbicides. Imazaquin was one of the key compounds to emerge from this program, receiving

its U.S. patent in 1989. It was the first imidazolinone to gain wide acceptance for broad-

spectrum weed control, with field testing beginning in the United States and Brazil in 1981.

Chemical Synthesis
The commercial production of imazaquin involves a multi-step process that constructs the

characteristic 2-(imidazolin-2-yl)quinoline-3-carboxylic acid structure. The general strategy

involves the condensation and cyclization of a quinolinecarboxylic acid derivative with a

substituted imidazolinone intermediate.

2.1 Detailed Experimental Protocol: Cyclization to Imazaquin

A specific laboratory-scale synthesis for the final cyclization step to produce imazaquin has

been published and is detailed below.

Objective: To synthesize 2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-3-quinolinecarboxylic

acid (imazaquin) from its acyclic precursor.

Materials:

2-[(1-carbamoyl-1,2-dimethylpropyl)carbamoyl]-3-quinolinecarboxylic acid (0.152 mol)

Sodium hydroxide (NaOH) (0.06 mol)

Deionized water (50 ml)

Concentrated hydrochloric acid (HCl)

Acetone

Procedure:
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A solution of 2-[(1-carbamoyl-1,2-dimethylpropyl)carbamoyl]-3-quinolinecarboxylic acid in

water containing sodium hydroxide is prepared.

The solution is heated to a temperature of 75°C to 80°C for a duration of 2 hours.

Following the reaction period, the solution is cooled using an ice bath.

The cooled solution is acidified by the incremental addition of concentrated hydrochloric acid,

which induces precipitation.

The resulting precipitate is collected by filtration and washed thoroughly with water.

The washed solid is air-dried.

For purification, the crude product is recrystallized from acetone to yield the final product,

imazaquin, with a reported melting point of 239°-243.5°C.
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Reactants & Conditions

Workup & Purification

Product

2-[(1-carbamoyl-1,2-dimethylpropyl)carbamoyl]-3-quinolinecarboxylic acid

NaOH (aq)
Heat (75-80°C, 2h)

1. Cooling (ice bath)
2. Acidification (conc. HCl)

Cyclization Reaction

3. Filtration & Washing
4. Recrystallization (Acetone)

Imazaquin
(2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)

-3-quinolinecarboxylic acid)

Click to download full resolution via product page

Caption: Final cyclization and purification steps in the synthesis of imazaquin.
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Mechanism of Action
Imazaquin is a selective, systemic herbicide absorbed by both the roots and foliage. It

translocates throughout the plant in the xylem and phloem, accumulating in the meristematic

regions where it exerts its effects.

3.1 Target Enzyme: Acetohydroxyacid Synthase (AHAS)

The herbicidal activity of imazaquin stems from its ability to inhibit the enzyme

acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS). AHAS is the

first and rate-limiting enzyme in the biosynthetic pathway of the essential branched-chain

amino acids: valine, leucine, and isoleucine.

3.2 Inhibition and Physiological Effects

By blocking AHAS, imazaquin prevents the synthesis of these vital amino acids. This leads to

a disruption of protein synthesis, which in turn interferes with DNA synthesis and cell growth.

The activity is most pronounced in the growing points of susceptible plants where the demand

for amino acids is highest. This cessation of growth prevents the weed from competing with

surrounding vegetation, ultimately leading to its death. The selectivity observed in crops like

soybeans is attributed to their ability to rapidly detoxify imazaquin through metabolic

processes, primarily ring-opening.
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Caption: Imazaquin inhibits the AHAS enzyme, blocking essential amino acid synthesis.

Physicochemical and Toxicological Properties
A summary of key quantitative data for imazaquin is presented below.

Table 1: Physicochemical Properties of Imazaquin

Property Value Reference(s)

Chemical Formula C₁₇H₁₇N₃O₃

Molar Mass 311.34 g/mol

Appearance Colorless to tan solid

Melting Point
219-222 °C (with

decomposition)

Water Solubility 60-120 mg/L (at 25°C)

Vapor Pressure <0.013 mPa (at 60°C)

pKa 3.10 (carboxylic group)

| Sorption Coefficient (Koc) | 20 | |

Table 2: Toxicological Profile of Imazaquin (Acute Toxicity)

Test Species Route
Value (LD₅₀ /
LC₅₀)

Reference(s)

LD₅₀ Rat Oral >5000 mg/kg

LD₅₀ Rabbit Dermal >2000 mg/kg

LD₅₀ Dog Oral 1000 mg/kg

LD₅₀ Mouse (female) Oral 2363 mg/kg

LC₅₀ (96 hr) Rainbow Trout Aquatic >280 ppm
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| LC₅₀ (96 hr) | Bluegill Sunfish | Aquatic | >420 ppm | |

Herbicidal Efficacy and Application
Imazaquin is effective for the pre-plant, pre-emergence, or early post-emergence control of a

wide range of weeds.

5.1 Spectrum of Control

It controls or reduces competition from many difficult-to-control broadleaf weeds and grasses.

Susceptible species include cocklebur, pigweeds, prickly sida, nightshade, mustards,

smartweed, ragweed, velvetleaf, jimsonweed, foxtails, seedling johnsongrass, lambsquarters,

and morningglory.

Table 3: Application Rates and Efficacy Data

Crop/Situation
Application
Rate (ai)

Target Weeds Efficacy Notes Reference(s)

Soybeans
70-140 g
a.e./ha

Broad-leaved
weeds,
grasses,
sedges

Pre-plant, pre-
emergence, or
early post-
emergence
application.

Nutsedge

(experimental)

0.125 - 0.375

kg/ha

Yellow & Purple

Nutsedge

70-92%

reduction in main

shoot growth at

28 days after

application.

| Turf (experimental) | 0.38 - 0.50 lbs/a (approx. 0.43 - 0.56 kg/ha ) | Purple Nutsedge | 75-83%

control at the end of the season. | |

Environmental Fate
Understanding the environmental behavior of a herbicide is critical for its safe and effective

use.
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6.1 Soil Behavior

Imazaquin is categorized as a moderately persistent pesticide, with a soil half-life of

approximately 60 days. Breakdown in soil is primarily a microbial process. Its tendency to bind

to soil particles is relatively low, as indicated by its sorption coefficient. Adsorption is greatest at

lower pH values, near the pKa of its carboxylic group.

6.2 Behavior in Water

Imazaquin is stable to hydrolysis at acidic (pH 3) and neutral (pH 5) conditions. Under alkaline

conditions (pH 9), it has a hydrolytic half-life of 5.5 months.

Table 4: Environmental Persistence of Imazaquin

Matrix Parameter Value Reference(s)

Soil Half-life
~60 days (up to 210
days reported)

Water (pH 3 & 5) Hydrolytic Half-life Stable

| Water (pH 9) | Hydrolytic Half-life | 5.5 months | |

Key Experimental Methodologies
The following protocols are representative of the research conducted to characterize

imazaquin.

7.1 Protocol: Assessment of Herbicidal Efficacy on Nutsedge

This protocol is adapted from studies on Cyperus esculentus and C. rotundus.

Plant Propagation: Grow nutsedge plants in pots in a greenhouse to the four-leaf stage.

Herbicide Application: Prepare aqueous solutions of imazaquin at varying rates (e.g., 0.125,

0.188, 0.250, 0.313, 0.375 kg ai/ha). Include an untreated control group.

Treatment: Apply the herbicide solutions as a foliar spray to the nutsedge plants.
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Data Collection: At 28 days after application (DAA), harvest the main shoot of each plant.

Analysis: Measure the dry weight or height of the harvested shoots and compare the growth

of treated plants to the untreated control to calculate the percent growth reduction.

7.2 Protocol: ¹⁴C-Imazaquin Absorption and Translocation Study

This methodology is based on radiolabeled herbicide experiments.

Plant Preparation: Grow nutsedge plants to the four-leaf stage.

Treatment: Apply a known amount of ¹⁴C-labeled imazaquin solution to a defined area on a

leaf of each plant.

Time Course: Harvest plants at specified time intervals after application (e.g., 1, 2, 4, and 8

days).

Absorption Measurement: At each time point, wash the treated leaf with a solvent (e.g.,

acetone-water mixture) to remove unabsorbed ¹⁴C-imazaquin. Quantify the radioactivity in

the wash using liquid scintillation counting (LSC). Absorption is calculated as the total

applied radioactivity minus the amount recovered in the wash.

Translocation Analysis: Section the harvested plant into different parts (e.g., treated leaf,

other leaves, rhizomes, roots). Combust each section in a biological oxidizer to convert ¹⁴C

to ¹⁴CO₂, which is then trapped and quantified by LSC.

Data Expression: Express the radioactivity in each plant part as a percentage of the total

absorbed radioactivity to determine the translocation pattern.

Conclusion
Imazaquin represents a significant achievement in rational herbicide design, emerging from

the systematic optimization of a lead compound into a highly effective commercial product. Its

mode of action as an AHAS inhibitor provides potent, broad-spectrum weed control with

selectivity in key crops. The detailed understanding of its synthesis, mechanism, and

environmental behavior, as outlined in this guide, continues to be of great value to researchers

in the fields of agriculture, plant science, and environmental chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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